Cas no 140692-92-8 (2-chloro-6-3-(trifluoromethyl)phenylnicotinonitrile)

2-Chloro-6-[3-(trifluoromethyl)phenyl]nicotinonitrile is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical research. Its structure, featuring a chloro-substituted pyridine core and a trifluoromethylphenyl group, enhances its reactivity and binding affinity, making it a valuable intermediate in the synthesis of bioactive compounds. The presence of the nitrile group offers additional functionalization potential, while the trifluoromethyl moiety contributes to improved metabolic stability and lipophilicity. This compound is particularly useful in the development of kinase inhibitors and other small-molecule therapeutics. Its high purity and well-defined chemical properties ensure consistent performance in synthetic applications, supporting advanced research in medicinal chemistry.

2-chloro-6-3-(trifluoromethyl)phenylnicotinonitrile structure

140692-92-8 structure

Product Name:2-chloro-6-3-(trifluoromethyl)phenylnicotinonitrile

CAS No:140692-92-8

MF:C₁₃H₆ClF₃N₂

MW:282.648352146149

CID:1296190

PubChem ID:2765297

Update Time:2025-05-27

2-chloro-6-3-(trifluoromethyl)phenylnicotinonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Pyridinecarbonitrile, 2-chloro-6-[3-(trifluoromethyl)phenyl]-
- 2-chloro-6-[3-(trifluoromethyl)phenyl]pyridine-3-carbonitrile
- 2-Chloro-6-(3-(trifluoromethyl)phenyl)nicotinonitrile
- KBJTUYYTVBAZRY-UHFFFAOYSA-N
- 140692-92-8
- SCHEMBL9849520
- HMS1364N18
- MFCD00215096
- Bionet2_000304
- 10H-545S
- 2-chloro-6-[3-(trifluoromethyl)phenyl]nicotinonitrile
- AKOS005074850
- 2-chloro-6-3-(trifluoromethyl)phenylnicotinonitrile
- Inchi： 1S/C13H6ClF3N2/c14-12-9(7-18)4-5-11(19-12)8-2-1-3-10(6-8)13(15,16)17/h1-6H
- InChI Key： KBJTUYYTVBAZRY-UHFFFAOYSA-N
- SMILES： ClC1=C(C#N)C=CC(C2=CC=CC(C(F)(F)F)=C2)=N1

Computed Properties

Exact Mass: 282.01728
Monoisotopic Mass: 282.0171604g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 1
Complexity: 363
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 36.7Å²

Experimental Properties

PSA: 36.68

2-chloro-6-3-(trifluoromethyl)phenylnicotinonitrile Pricemore >>

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